Cas no 957400-33-8 (5-methyl-3-nitro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazole)

5-Methyl-3-nitro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazole is a specialized heterocyclic compound featuring a pyrazole core substituted with a nitro group at the 3-position and a 3-(trifluoromethyl)benzyl moiety at the 1-position. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical research. The nitro group offers reactivity for further functionalization, while the methyl substitution at the 5-position contributes to steric and electronic modulation. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, including potential pharmaceuticals or crop protection agents. Its well-defined structure allows for precise modifications in targeted applications.
5-methyl-3-nitro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazole structure
957400-33-8 structure
Product Name:5-methyl-3-nitro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazole
CAS No:957400-33-8
MF:C12H10F3N3O2
MW:285.22191286087
MDL:MFCD02029415
CID:3059458
PubChem ID:1249946
Update Time:2025-05-27

5-methyl-3-nitro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-3-nitro-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole
    • 5-methyl-3-nitro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazole
    • 5-methyl-3-nitro-1-[[3-(trifluoromethyl)phenyl]methyl]pyrazole
    • 5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole
    • AKOS015922627
    • 957400-33-8
    • 5-methyl-3-nitro-1-[3-(trifluoromethyl)benzyl]-1H-pyrazole
    • 5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}pyrazole
    • EN300-229741
    • CS-0280721
    • AKOS000310675
    • STK312683
    • SR-01000294203-1
    • SR-01000294203
    • 5-Methyl-3-nitro-1-(3-trifluoromethyl-benzyl)-1H-pyrazole
    • MDL: MFCD02029415
    • Inchi: 1S/C12H10F3N3O2/c1-8-5-11(18(19)20)16-17(8)7-9-3-2-4-10(6-9)12(13,14)15/h2-6H,7H2,1H3
    • InChI Key: WNBCHMGMGMBDAU-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CN1C(C)=CC([N+](=O)[O-])=N1)(F)F

Computed Properties

  • Exact Mass: 285.07251106Da
  • Monoisotopic Mass: 285.07251106Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 63.6Ų

5-methyl-3-nitro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-229741-0.05g
5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole
957400-33-8 95%
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Enamine
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Enamine
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Enamine
EN300-229741-0.5g
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Enamine
EN300-229741-1.0g
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Enamine
EN300-229741-2.5g
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Enamine
EN300-229741-5.0g
5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole
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Enamine
EN300-229741-10.0g
5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole
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Enamine
EN300-229741-1g
5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole
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$385.0 2023-09-15
Enamine
EN300-229741-5g
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